N-{4-[1-[(4-fluorophenyl)sulfonyl]-5-(2-furyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethanesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-{4-[1-[(4-fluorophenyl)sulfonyl]-5-(2-furyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethanesulfonamide” is a chemical compound with the molecular formula C21H20FN3O5S2 and an average mass of 477.529 Da . It is offered by certain suppliers for research purposes.
Molecular Structure Analysis
The molecular structure of this compound includes a pyrazole ring, which is a five-membered ring with three carbon atoms and two nitrogen atoms. It also contains a furyl group (a five-membered ring with four carbon atoms and one oxygen atom), a fluorophenyl group (a six-membered ring with five carbon atoms and one fluorine atom), and two sulfonyl groups (an SO2 group attached to a carbon atom) .Scientific Research Applications
Synthesis and Bioactivity Studies
A study by Gul et al. (2016) details the synthesis of sulfonamide derivatives, examining their cytotoxicity, tumor specificity, and potential as carbonic anhydrase inhibitors. The study found that certain derivatives exhibited significant cytotoxic activities, important for anti-tumor activity research (Gul et al., 2016).
Conformational Studies
Research by Borges et al. (2014) reports on the crystal structures of sulfonamide compounds used in antileishmania studies, revealing significant differences in conformations that could impact their biological activity (Borges et al., 2014).
Anticancer and Anti-HCV Potential
Küçükgüzel et al. (2013) synthesized novel sulfonamide derivatives and evaluated their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. This study underscores the therapeutic potential of sulfonamide derivatives (Küçükgüzel et al., 2013).
Antimicrobial Evaluation
Alsaedi et al. (2019) synthesized pyrazolopyrimidines with sulfonamide groups, showing that some derivatives exceeded the activity of reference drugs against bacteria and fungi, highlighting their antimicrobial potential (Alsaedi et al., 2019).
Carbonic Anhydrase and Acetylcholinesterase Inhibition
Ozgun et al. (2019) discussed the synthesis of sulfonamide derivatives that inhibit human carbonic anhydrase and acetylcholinesterase enzymes, showing low cytotoxicity and potential for therapeutic applications (Ozgun et al., 2019).
Properties
IUPAC Name |
N-[4-[2-(4-fluorophenyl)sulfonyl-3-(furan-2-yl)-3,4-dihydropyrazol-5-yl]phenyl]ethanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20FN3O5S2/c1-2-31(26,27)24-17-9-5-15(6-10-17)19-14-20(21-4-3-13-30-21)25(23-19)32(28,29)18-11-7-16(22)8-12-18/h3-13,20,24H,2,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NOARFGVSYSKKFS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)NC1=CC=C(C=C1)C2=NN(C(C2)C3=CC=CO3)S(=O)(=O)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20FN3O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
477.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.